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Compound of Interest

Compound Name: Hepta-2,4,6-trienal

Cat. No.: B15475387 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of commercially available short-chain

polyunsaturated aldehydes (PUAs), which are critical molecules in biomedical research,

particularly in the study of oxidative stress, lipid peroxidation, and cellular signaling. These

reactive aldehydes are implicated in a wide range of physiological and pathological processes,

making them essential tools for researchers in fields such as oncology, neuroscience, and

cardiovascular disease. This guide details commercial suppliers, product specifications,

experimental protocols, and the key signaling pathways modulated by these compounds.

Commercial Availability and Product Specifications
A variety of short-chain PUAs are available from commercial suppliers, with purity levels

typically suitable for research purposes. The following tables summarize the availability and key

specifications of some of the most commonly studied short-chain PUAs. It is important to note

that these compounds can be volatile and reactive, and thus are often supplied in solutions or

as stabilized preparations. Researchers should always consult the supplier's specific product

data sheet and safety data sheet (SDS) for detailed handling and storage instructions.

Table 1: Commercial Suppliers of 4-Hydroxy-2-nonenal (HNE)
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Supplier Product Name Purity Formulation
Storage
Temperature

Sigma-Aldrich
4-Hydroxy-2-

nonenal
≥98%

Solution in

ethanol
-20°C

Cayman

Chemical

4-hydroxy

Nonenal
≥98%

A solution in

ethanol
-80°C

Santa Cruz

Biotechnology

4-Hydroxy-2-

nonenal
- - -20°C

MedChemExpres

s

4-HNE (4-

Hydroxynonenal)
99.55% Liquid

-20°C (stored

under nitrogen)

Thermo Fisher

Scientific

4-

Hydroxynonenal

(HNE)

- Solution -20°C

Table 2: Commercial Suppliers of 4-Oxo-2-nonenal (ONE)

Supplier Product Name Purity Formulation
Storage
Temperature

Cayman

Chemical
4-oxo-2-Nonenal ≥98%

A 5 mg/ml

solution in methyl

acetate

-80°C[1]

Santa Cruz

Biotechnology
4-Oxo-2-nonenal - - -20°C[2]

MedChemExpres

s

(E)-4-Oxo-2-

nonenal
≥95.0% -

Room

temperature

(short term)

Biomol 4-oxo-2-Nonenal >98%
A solution in

methyl acetate
-80°C[3]

Table 3: Commercial Suppliers of Acrolein
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Supplier Product Name Purity Formulation
Storage
Temperature

Sigma-Aldrich Acrolein ≥99%

Contains

hydroquinone as

stabilizer

2-8°C

Santa Cruz

Biotechnology
Acrolein - - 4°C

Thermo Fisher

Scientific

Acrolein, 99%,

stabilized
99%

Stabilized with

hydroquinone
4°C

Table 4: Commercial Suppliers of Crotonaldehyde

Supplier Product Name Purity Formulation
Storage
Temperature

Sigma-Aldrich

Crotonaldehyde

(mixture of

isomers)

≥99.0% (GC) Liquid
Store below

+30°C[4]

Thermo Fisher

Scientific

Crotonaldehyde,

predominantly

trans, 98+%

98+%
Stabilized with ca

0.1% BHT
-

Acros Organics

(via Fisher

Scientific)

Crotonaldehyde,

99+%
99+% - -

Table 5: Commercial Suppliers of trans-2-Hexenal
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Supplier Product Name Purity Formulation
Storage
Temperature

Sigma-Aldrich trans-2-Hexenal 98% Liquid 2-8°C

MedChemExpres

s
trans-2-Hexenal 99.59% Liquid

-20°C (stored

under nitrogen)

[5]

Cayman

Chemical
trans-2-Hexenal - - -

Table 6: Commercial Suppliers of Other Short-Chain Polyunsaturated Aldehydes

Aldehyde Supplier Product Name Purity

(E,E)-2,4-Heptadienal BOC Sciences 2,4-Heptadienal
97.0 % (sum of

isomers)[6]

(E,E,Z)-2,4,7-

Decatrienal

The Good Scents

Company

(E,E,Z)-2,4,7-

decatrienal
98.00 to 100.00

3,7-Dimethyl-2,6-

octadienal (Citral)
- - -

Experimental Protocols
Working with short-chain PUAs requires careful handling due to their reactivity and potential

toxicity. The following are general guidelines and example protocols. Researchers should

always adapt these to their specific experimental needs and consult relevant safety data

sheets.

Preparation of Stock Solutions
General Considerations:

Due to their volatility and reactivity, stock solutions should be prepared fresh whenever

possible.
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Use high-quality, anhydrous solvents to minimize degradation.

Store stock solutions at low temperatures (-20°C or -80°C) in tightly sealed vials, protected

from light.

Consider purging the vial headspace with an inert gas (e.g., argon or nitrogen) before

sealing to prevent oxidation.

Example Protocol for 4-HNE Stock Solution: 4-HNE is often supplied as a solution in ethanol.

To prepare a working stock solution for cell culture experiments:

Obtain a commercial solution of 4-HNE in ethanol (e.g., 10 mg/mL).

Further dilute the stock solution in an appropriate solvent, such as sterile phosphate-buffered

saline (PBS) or cell culture medium, to the desired final concentration immediately before

use.

Vortex briefly to ensure homogeneity.

Cell Treatment with Volatile Aldehydes (e.g., Acrolein)
The volatility of some aldehydes like acrolein presents a challenge for cell culture experiments,

as fumes can affect neighboring cultures in an incubator.

Protocol for Contained Cell Treatment:[7]

For adherent cells, use 25 cm² tissue culture flasks and seal the caps tightly to contain the

acrolein vapor.[7]

Alternatively, place multi-well plates inside a sealable acrylic chamber with an airtight gasket.

[7]

Before placing the sealed flask or chamber in the incubator, flush it with a 5% CO2 in air

mixture to maintain the appropriate pH of the culture medium.[7]

Prepare the acrolein stock solution fresh. A stock solution can be prepared in PBS.[8]
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Add the desired concentration of acrolein to the cell culture medium and immediately seal

the flask or chamber.

Incubate for the desired time.

After incubation, open the flask or chamber inside a chemical fume hood to safely vent the

acrolein fumes.

In Vitro Assays
Example: MTT Assay for Cytotoxicity of Acrolein:[8]

Seed cells (e.g., 5 x 10³ cells/well) in a 96-well plate and allow them to adhere overnight.[8]

Treat the cells with a range of acrolein concentrations (e.g., 0–250 µM) for a specified

duration (e.g., 24 hours).[8]

After the treatment period, add MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide) to each well and incubate according to the manufacturer's

instructions.

Solubilize the resulting formazan crystals with a solubilization buffer (e.g., DMSO).[8]

Measure the absorbance at 570 nm using a microplate reader.[8]

Express the results as a percentage of the control (untreated) cells.[8]

Chemical Synthesis Overview
The synthesis of short-chain PUAs can be achieved through various chemical routes. Below

are brief descriptions of synthetic strategies for some of these aldehydes.

4-Hydroxy-2-nonenal (HNE): One synthetic approach starts from fumaraldehyde dimethyl

acetal, which is partially hydrolyzed to the monoacetal. A Grignard reaction with 1-

bromopentane then yields 4-hydroxy-2-trans-nonenal as its dimethylacetal.[9] Another

method involves a cross-metathesis reaction between commercially available octen-3-ol and

acrolein or its dimethyl acetal.[10]
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4-Oxo-2-nonenal (ONE): ONE can be synthesized by the oxidation of 4-hydroxy-2(E)-

nonenal diethyl acetal using activated MnO2, followed by hydrolysis.[11]

trans-2-Hexenal: This aldehyde can be synthesized by the oxidation of trans-2-hexenol.[12]

Another route involves the condensation of acetaldehyde with n-butyraldehyde.[13] A method

using n-butyraldehyde and vinyl ethyl ether as raw materials has also been reported.[14]

(E,E)-2,4-Heptadienal: Synthesis can be achieved by the reduction of the corresponding

dienoic acid with LiAlH4, followed by oxidation of the resulting dienol with MnO2.[15]

(E,E,Z)-2,4,7-Decatrienal: A convenient synthesis for this compound has been described in

the literature.[16]

3,7-Dimethyl-2,6-octadienal (Citral): This aldehyde can be hydrodistilled from lemon grass,

and its acetals can be synthesized from the extracted citral.[17][18][19]

Signaling Pathways and Biological Effects
Short-chain PUAs are potent signaling molecules that can modulate a variety of cellular

pathways, primarily through their ability to form covalent adducts with nucleophilic amino acid

residues (cysteine, histidine, and lysine) in proteins.

4-Hydroxy-2-nonenal (HNE) Signaling
HNE is a key mediator of oxidative stress-induced signaling.[7] At low concentrations, it can

activate adaptive responses, while at higher concentrations, it contributes to cellular damage

and apoptosis.[10]

Nrf2 Pathway: HNE can activate the Nrf2 signaling pathway, a key regulator of antioxidant

and detoxification enzymes.

NF-κB Pathway: HNE has a dual role in regulating the NF-κB pathway, a central mediator of

inflammation. Low concentrations of HNE can activate NF-κB, while higher concentrations

can be inhibitory.

MAPK Pathway: HNE can influence the activity of mitogen-activated protein kinases

(MAPKs), which are involved in cell proliferation, differentiation, and apoptosis.
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Caption: HNE signaling pathways.
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Acrolein Signaling
Acrolein is a highly reactive aldehyde that can induce significant cellular toxicity. Its signaling

effects are often linked to its ability to deplete cellular glutathione and induce oxidative stress.

NF-κB Pathway: Acrolein has been shown to inhibit NF-κB activation in a dose-dependent

manner.[15] This inhibition can occur through an IκBα-independent mechanism, potentially

through direct modification of NF-κB subunits.[20]

Apoptosis: Acrolein can induce apoptosis through various mechanisms, including the

induction of oxidative stress and the modulation of NF-κB activity.[15][21]
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Caption: Acrolein signaling pathways.
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Crotonaldehyde Signaling
Crotonaldehyde is another reactive aldehyde that can induce cellular stress and apoptosis.

MAPK Pathway: Crotonaldehyde has been shown to activate MAPK pathways, including p38

and ERK1/2, which can lead to the release of inflammatory cytokines like IL-8.[14]

Mitochondrial and p53 Signaling: Crotonaldehyde can induce apoptosis in alveolar

macrophages through pathways involving intracellular calcium, mitochondria, and p53.[8]
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Caption: Crotonaldehyde signaling pathways.

4-Oxo-2-nonenal (ONE) and TRPA1 Signaling
4-Oxo-2-nonenal is a potent activator of the TRPA1 ion channel, a sensor for noxious chemical

stimuli.[22]

TRPA1 Activation: ONE directly activates TRPA1, leading to an influx of calcium ions and the

sensation of pain and inflammation.
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Caption: ONE-mediated TRPA1 activation.

Conclusion
Short-chain polyunsaturated aldehydes are indispensable tools for investigating the roles of

lipid peroxidation and oxidative stress in health and disease. This guide provides a starting

point for researchers to source these critical reagents and design experiments. Given the

reactivity and potential toxicity of these compounds, it is imperative to consult supplier-specific

documentation and adhere to strict safety protocols. As research in this field continues to

evolve, a thorough understanding of the commercial landscape and experimental best

practices will be essential for generating robust and reproducible data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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